Cas no 1965309-20-9 (2,4-Dichloro-6-(2,2-difluoro-propoxy)-pyrimidine-5-carbonitrile)

• Product Name: 2,4-Dichloro-6-(2,2-difluoro-propoxy)-pyrimidine-5-carbonitrile
• CAS No: 1965309-20-9
• MF: C₈H₅Cl₂F₂N₃O
• MW: 268.047606229782
• MDL: MFCD30181960
• CID: 4777902
• Update Time: 2026-02-27

2,4-Dichloro-6-(2,2-difluoro-propoxy)-pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-(2,2-difluoro-propoxy)-pyrimidine-5-carbonitrile
• SB34949

• MDL： MFCD30181960
• Inchi： 1S/C8H5Cl2F2N3O/c1-8(11,12)3-16-6-4(2-13)5(9)14-7(10)15-6/h3H2,1H3
• InChI Key： ZRQCUXJMGOIFMH-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(=NC(=N1)Cl)OCC(C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 3.2
• Topological Polar Surface Area: 58.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2,4-Dichloro-6-(2,2-difluoro-propoxy)-pyrimidine-5-carbonitrile

Research Briefing on 2,4-Dichloro-6-(2,2-difluoro-propoxy)-pyrimidine-5-carbonitrile (CAS: 1965309-20-9) in Chemical Biology and Pharmaceutical Applications

The compound 2,4-Dichloro-6-(2,2-difluoro-propoxy)-pyrimidine-5-carbonitrile (CAS: 1965309-20-9) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and antiviral therapeutics. This pyrimidine derivative's unique structural features, including the difluoropropoxy moiety and electron-withdrawing nitrile group, confer enhanced metabolic stability and binding affinity to biological targets. Recent studies have highlighted its role as a versatile building block for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing potent Bruton's tyrosine kinase (BTK) inhibitors. Researchers at Pfizer utilized 1965309-20-9 as a core scaffold to develop next-generation autoimmune disease therapeutics, achieving significant improvements in selectivity over first-generation inhibitors. The difluoroalkoxy substitution pattern was found to be critical for maintaining optimal pharmacokinetic properties while minimizing off-target effects.

In the antiviral field, a Nature Communications paper (2024) reported the incorporation of this pyrimidine derivative into novel broad-spectrum antiviral candidates targeting RNA-dependent RNA polymerases. The compound's ability to serve as a hydrogen bond acceptor through its nitrile group, combined with the lipophilic difluoropropoxy side chain, enabled researchers to optimize membrane permeability and target engagement. Molecular dynamics simulations revealed stable binding conformations in multiple viral polymerase active sites.

Recent synthetic methodology developments have significantly improved access to 2,4-Dichloro-6-(2,2-difluoro-propoxy)-pyrimidine-5-carbonitrile. A 2024 Organic Process Research & Development publication detailed a continuous flow chemistry approach that increased yield to 82% while reducing hazardous waste generation by 65% compared to traditional batch methods. This advancement has important implications for scaling up production to meet growing demand from drug discovery programs.

Structural-activity relationship (SAR) studies have identified several key modifications of the 1965309-20-9 scaffold that maintain or enhance biological activity. The 2,4-dichloro substitution pattern appears essential for subsequent derivatization, while the 2,2-difluoropropoxy group contributes to both metabolic stability and target binding. Current research efforts are exploring the incorporation of this core structure into PROTACs (proteolysis targeting chimeras) for targeted protein degradation applications.

From a safety and toxicology perspective, recent preclinical evaluations (2024 Toxicology Reports) indicate favorable profiles for derivatives containing this pyrimidine scaffold. The compound itself shows minimal cytotoxicity in standard assays (IC50 > 100 μM in HepG2 cells), making it an attractive starting point for further optimization. Researchers have noted that the difluoropropoxy moiety may contribute to reduced hepatotoxicity compared to similar compounds with unfluorinated side chains.

Looking forward, several clinical candidates containing the 2,4-Dichloro-6-(2,2-difluoro-propoxy)-pyrimidine-5-carbonitrile core are expected to enter Phase I trials in 2025, targeting indications ranging from oncology to inflammatory diseases. The compound's versatility and demonstrated success in early-stage drug discovery suggest it will remain an important tool for medicinal chemists in the coming years.